![molecular formula C17H18ClN3O B8355295 N-[5-chloro-2-(1-piperidinyl)phenyl]isonicotinamide](/img/structure/B8355295.png)
N-[5-chloro-2-(1-piperidinyl)phenyl]isonicotinamide
Cat. No. B8355295
M. Wt: 315.8 g/mol
InChI Key: MODTWVFKMXKHFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07569536B2
Procedure details
Isonicotinoyl chloride hydrochloride (350 mg, 1.96 mmol, commercially available product), triethylamine (740 μl, 5.30 mmol), and a catalytic amount of 4-(dimethylamino)pyridine were sequentially added at room temperature to a dichloromethane (10 ml) solution of 5-chloro-2-(1-piperidinyl)aniline (378 mg, 1.79 mmol), obtained as described in Referential Example 15-2. The resulting mixture was stirred for 19 hours. Water was added to the mixture, and the resulting mixture was extracted three times with ethyl acetate. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (200 g, hexane/ethyl acetate=1/1). Thus, N-[5-chloro-2-(1-piperidinyl)phenyl]isonicotinamide (GIF-0341) (180 mg, 31.8%) was yielded as a colorless solid.
Yield
31.8%
Identifiers
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REACTION_CXSMILES
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Cl.[C:2](Cl)(=[O:9])[C:3]1[CH:8]=[CH:7][N:6]=[CH:5][CH:4]=1.C(N(CC)CC)C.ClCCl.[Cl:21][C:22]1[CH:23]=[CH:24][C:25]([N:29]2[CH2:34][CH2:33][CH2:32][CH2:31][CH2:30]2)=[C:26]([CH:28]=1)[NH2:27]>CN(C)C1C=CN=CC=1.O>[Cl:21][C:22]1[CH:23]=[CH:24][C:25]([N:29]2[CH2:30][CH2:31][CH2:32][CH2:33][CH2:34]2)=[C:26]([NH:27][C:2](=[O:9])[C:3]2[CH:8]=[CH:7][N:6]=[CH:5][CH:4]=2)[CH:28]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.C(C1=CC=NC=C1)(=O)Cl
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Name
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Quantity
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740 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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378 mg
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Type
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reactant
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Smiles
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ClC=1C=CC(=C(N)C1)N1CCCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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CN(C1=CC=NC=C1)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred for 19 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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obtained
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EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting mixture was extracted three times with ethyl acetate
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WASH
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Type
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WASH
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Details
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The obtained organic layer was washed with a saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by silica gel column chromatography (200 g, hexane/ethyl acetate=1/1)
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Outcomes
Product
Details
Reaction Time |
19 h |
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Name
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Type
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product
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Smiles
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ClC=1C=CC(=C(C1)NC(C1=CC=NC=C1)=O)N1CCCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 180 mg | |
| YIELD: PERCENTYIELD | 31.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
